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N-Desethyl Vardenafil N-Desethyl Vardenafil N-Desethyl vardenafil is a metabolite of vardenafil (Item No. 14930), a phosphodiesterase 5 inhibitor, that is formed by the action of cytochrome P450 (CYP)3A4 and CYP3A5.
Brand Name: Vulcanchem
CAS No.: 448184-46-1
VCID: VC0020087
InChI: InChI=1S/C21H28N6O4S/c1-4-6-18-23-14(3)19-21(28)24-20(25-27(18)19)16-13-15(7-8-17(16)31-5-2)32(29,30)26-11-9-22-10-12-26/h7-8,13,22H,4-6,9-12H2,1-3H3,(H,24,25,28)
SMILES: CCCC1=NC(=C2N1NC(=NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCNCC4)OCC)C
Molecular Formula: C21H28N6O4S
Molecular Weight: 460.6 g/mol

N-Desethyl Vardenafil

CAS No.: 448184-46-1

Reference Standards

VCID: VC0020087

Molecular Formula: C21H28N6O4S

Molecular Weight: 460.6 g/mol

N-Desethyl Vardenafil - 448184-46-1

CAS No. 448184-46-1
Product Name N-Desethyl Vardenafil
Molecular Formula C21H28N6O4S
Molecular Weight 460.6 g/mol
IUPAC Name 2-(2-ethoxy-5-piperazin-1-ylsulfonylphenyl)-5-methyl-7-propyl-1H-imidazo[5,1-f][1,2,4]triazin-4-one
Standard InChI InChI=1S/C21H28N6O4S/c1-4-6-18-23-14(3)19-21(28)24-20(25-27(18)19)16-13-15(7-8-17(16)31-5-2)32(29,30)26-11-9-22-10-12-26/h7-8,13,22H,4-6,9-12H2,1-3H3,(H,24,25,28)
Standard InChIKey OKUKNGDVADFTHE-UHFFFAOYSA-N
Isomeric SMILES CCCC1=NC(=C2N1NC(=NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCNCC4)OCC)C
SMILES CCCC1=NC(=C2N1NC(=NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCNCC4)OCC)C
Canonical SMILES CCCC1=NC(=C2N1NC(=NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCNCC4)OCC)C
Appearance Assay:≥98%A crystalline solid
Description N-Desethyl vardenafil is a metabolite of vardenafil (Item No. 14930), a phosphodiesterase 5 inhibitor, that is formed by the action of cytochrome P450 (CYP)3A4 and CYP3A5.
Synonyms 1-[[3-(1,4-Dihydro-5-methyl-4-oxo-7-propylimidazo[5,1-f][1,2,4]triazin-2-yl)-4-ethoxyphenyl]sulfonyl]-piperazine;
PubChem Compound 12018718
Last Modified Nov 19 2021
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